![molecular formula C12H11F3N2S B1304255 {4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}methanamine CAS No. 690632-25-8](/img/structure/B1304255.png)
{4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}methanamine
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Overview
Description
4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}methanamine (4MTPT) is a synthetic compound that has been studied for its potential applications in the scientific research field. It is an aromatic amine with a trifluoromethyl group and a methyl group attached to the nitrogen atom. It has been used in a variety of experiments, from organic synthesis to biochemical and physiological studies.
Scientific Research Applications
Antimicrobial Activity
One significant application of compounds similar to {4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}methanamine is in antimicrobial research. For example, Abdelhamid et al. (2010) reported the synthesis of thiazole derivatives with antimicrobial activity, demonstrating the potential of such compounds in addressing microbial infections (Abdelhamid, A., Abdelall, E. K. A., Abdel-Riheem, N. A., & Ahmed, S., 2010).
Synthesis and Characterization
The synthesis and characterization of thiazole derivatives, including those similar to the compound , are also a crucial area of research. For instance, Shimoga et al. (2018) described the successful synthesis of a related compound and its characterization using various spectroscopic techniques (Shimoga, G., Shin, E., & Kim, S.-Y., 2018).
Chemical Reactions and Properties
Research into the chemical reactions and properties of thiazole derivatives has been conducted. For example, Younas et al. (2014) synthesized a compound by a 1,3-dipolar cycloaddition reaction, indicating the chemical versatility and reactivity of such compounds (Younas, A., Hallaoui, E. A., & Anouar, A., 2014).
Photocytotoxic Properties
In a study by Basu et al. (2014), iron(III) complexes with a compound structurally similar to this compound demonstrated photocytotoxic properties in red light, indicating potential applications in medical treatments (Basu, U., Pant, I., Khan, I., Hussain, A., Kondaiah, P., & Chakravarty, A., 2014).
Labilization Studies
SouthMichael (1991) explored the labilization of the trifluoromethyl group in a thiazole compound, which contributes to understanding the chemical behavior and stability of such compounds (SouthMichael, S., 1991).
Crystal Structures and Synthesis
Heydari et al. (2016) researched the synthesis and crystal structures of thiazole derivatives, which helps in understanding the molecular configuration and potential applications of these compounds (Heydari, R., Shahrekipour, F., Graiff, C., & Tahamipour, B., 2016).
Potential Therapeutic Applications
Several studies have investigated the potential therapeutic applications of thiazole derivatives. For example, Abu-Melha et al. (2022) synthesized a series of compounds for potential use as COVID-19 therapeutic agents, showcasing the relevance of these compounds in current pharmaceutical research (Abu-Melha, S., Edrees, M. M., Said, M., Riyadh, S., Al-Kaff, N., & Gomha, S. M., 2022).
Safety and Hazards
The safety data sheet for “{4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}methanamine” indicates that it is hazardous. It has the signal word “Danger” and hazard statements H301 - H318 . Precautions should be taken to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes .
Mechanism of Action
Target of Action
Similar compounds have been found to interact with the peroxisome proliferator-activated receptor . This receptor plays a crucial role in the regulation of central inflammation .
Mode of Action
It is suggested that the compound may act as an agonist to the peroxisome proliferator-activated receptor . This means that the compound binds to this receptor and activates it, leading to a series of biochemical reactions that help regulate inflammation .
Biochemical Pathways
Given its potential role as a peroxisome proliferator-activated receptor agonist , it can be inferred that the compound may influence pathways related to inflammation regulation.
Result of Action
Given its potential role as a peroxisome proliferator-activated receptor agonist , it can be inferred that the compound may help regulate inflammation at the molecular and cellular levels.
properties
IUPAC Name |
[4-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl]methanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11F3N2S/c1-7-10(6-16)18-11(17-7)8-2-4-9(5-3-8)12(13,14)15/h2-5H,6,16H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUJZUDMEISQWHO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2=CC=C(C=C2)C(F)(F)F)CN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11F3N2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60382415 |
Source
|
Record name | 1-{4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60382415 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
690632-25-8 |
Source
|
Record name | 4-Methyl-2-[4-(trifluoromethyl)phenyl]-5-thiazolemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=690632-25-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-{4-Methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-5-yl}methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60382415 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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